Cas no 887980-78-1 (6-(2-Fluorophenyl)pyridine-2-methanol)

• Product Name: 6-(2-Fluorophenyl)pyridine-2-methanol
• CAS No: 887980-78-1
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4914554
• Update Time: 2025-06-07

6-(2-Fluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H10FNO/c13-11-6-2-1-5-10(11)12-7-3-4-9(8-15)14-12/h1-7,15H,8H2
• InChI Key： WOALJMAAUHRAQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(CO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-Fluorophenyl)pyridine-2-methanol

Introduction to 6-(2-Fluorophenyl)pyridine-2-methanol (CAS No. 887980-78-1) and Its Emerging Applications in Chemical Biology

6-(2-Fluorophenyl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 887980-78-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a 2-fluorophenyl group and a hydroxymethyl moiety, exhibits unique structural and electronic properties that make it a promising candidate for various biological and chemical applications. The presence of the fluorine atom in the aromatic ring introduces a level of metabolic stability and binding affinity that is highly valued in drug design.

The pyridine scaffold is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The substitution pattern in 6-(2-Fluorophenyl)pyridine-2-methanol enhances its potential as a pharmacophore, enabling precise modulation of biological activity. Recent studies have highlighted the compound's role in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions. The hydroxymethyl group at the 2-position of the pyridine ring provides a versatile handle for further chemical modifications, allowing researchers to explore diverse derivatives with tailored biological properties.

In the realm of drug discovery, the fluorine atom at the 2-position of the phenyl ring is strategically significant. Fluorinated aromatic compounds are known for their improved pharmacokinetic profiles, including enhanced lipophilicity, metabolic stability, and binding affinity to biological targets. This characteristic has made 6-(2-Fluorophenyl)pyridine-2-methanol a subject of intense interest for medicinal chemists seeking to develop next-generation therapeutics. The compound's ability to engage with specific protein targets has been explored in preclinical studies, demonstrating its potential as an intermediate in the synthesis of small-molecule inhibitors.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 6-(2-Fluorophenyl)pyridine-2-methanol. These methodologies allow researchers to predict binding interactions and optimize molecular structures with unprecedented precision. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening processes, enabling faster identification of promising candidates for experimental validation. Such innovations underscore the growing importance of interdisciplinary approaches in modern drug discovery.

The structural features of 6-(2-Fluorophenyl)pyridine-2-methanol also make it a valuable tool for studying molecular recognition processes. The combination of a rigid pyridine core and an electron-deficient aromatic ring provides multiple interaction points with biological targets. This versatility has been exploited in designing probes for biochemical assays, helping researchers unravel complex signaling pathways and enzyme mechanisms. The compound's fluorescence properties have also been leveraged in developing imaging agents for diagnostic applications.

From a synthetic chemistry perspective, 6-(2-Fluorophenyl)pyridine-2-methanol serves as an important building block for constructing more complex molecules. Its readily accessible structure allows for facile functionalization at multiple sites, enabling the exploration of diverse chemical space. Researchers have utilized this compound to develop libraries of derivatives with tailored pharmacological profiles, contributing to efforts aimed at addressing unmet medical needs. The synthesis strategies employed for this compound have also inspired new methodologies in organic chemistry, particularly in fluorinated molecule construction.

The growing body of literature on 6-(2-Fluorophenyl)pyridine-2-methanol underscores its significance as a versatile intermediate in pharmaceutical research. Its unique structural attributes and favorable physicochemical properties position it as a key player in the development of innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this are expected to play an increasingly pivotal role in addressing complex diseases.

In conclusion, 6-(2-Fluorophenyl)pyridine-2-methanol (CAS No. 887980-78-1) represents a fascinating example of how structural innovation can drive advancements in chemical biology and drug discovery. Its multifaceted applications, from serving as a pharmacophore to acting as a synthetic intermediate, highlight its broad utility across multiple disciplines. As research progresses, this compound is likely to remain at the forefront of efforts aimed at developing novel therapeutics that meet global healthcare challenges.